N,N,4-trimethyl-2-[(2-methyl-3-furoyl)amino]-1,3-thiazole-5-carboxamide

• IUPAC Name: N,N,4-trimethyl-2-[(2-methylfuran-3-carbonyl)amino]-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C13H15N3O3S/c1-7-10(12(18)16(3)4)20-13(14-7)15-11(17)9-5-6-19-8(9)2/h5-6H,1-4H3,(H,14,15,17)
• InChI Key: BKKVYSRZZXMUPW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)C2=C(OC=C2)C)C(=O)N(C)C
• Molecular Formula: C13H15N3O3S
• Molecular Weight: 293.34 g/mol

Description

N,N,4-trimethyl-2-[(2-methyl-3-furoyl)amino]-1,3-thiazole-5-carboxamide, also known as TAK-659, is a small molecule kinase inhibitor that has been extensively studied for its potential therapeutic applications. This compound has been found to exhibit potent inhibitory activity against several kinases, including BTK, ITK, and JAK3, which are involved in various signaling pathways that play critical roles in the immune system and cancer development.

Mechanism of Action

N,N,4-trimethyl-2-[(2-methyl-3-furoyl)amino]-1,3-thiazole-5-carboxamide exerts its inhibitory activity against BTK, ITK, and JAK3 by binding to the ATP-binding site of these kinases, thereby preventing their activation and downstream signaling. This leads to the inhibition of immune cell activation and proliferation, as well as the inhibition of cancer cell growth and survival.
Biochemical and Physiological Effects:
N,N,4-trimethyl-2-[(2-methyl-3-furoyl)amino]-1,3-thiazole-5-carboxamide has been found to exhibit potent inhibitory activity against BTK, ITK, and JAK3, which are involved in various signaling pathways that regulate immune cell activation and proliferation. This leads to the inhibition of immune cell activation and proliferation, which is beneficial for the treatment of autoimmune disorders such as rheumatoid arthritis and lupus.
In addition, N,N,4-trimethyl-2-[(2-methyl-3-furoyl)amino]-1,3-thiazole-5-carboxamide has also been found to exhibit potent inhibitory activity against several cancer cell lines, including lymphoma and leukemia. This leads to the inhibition of cancer cell growth and survival, which is beneficial for the treatment of various types of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of N,N,4-trimethyl-2-[(2-methyl-3-furoyl)amino]-1,3-thiazole-5-carboxamide is its potent inhibitory activity against BTK, ITK, and JAK3, which makes it a promising candidate for the treatment of autoimmune disorders and cancer. However, one of the limitations of N,N,4-trimethyl-2-[(2-methyl-3-furoyl)amino]-1,3-thiazole-5-carboxamide is its potential off-target effects, which may lead to unwanted side effects.
List of

Future Directions

1. Further studies are needed to elucidate the molecular mechanisms underlying the inhibitory activity of N,N,4-trimethyl-2-[(2-methyl-3-furoyl)amino]-1,3-thiazole-5-carboxamide against BTK, ITK, and JAK3.
2. Studies are needed to evaluate the efficacy of N,N,4-trimethyl-2-[(2-methyl-3-furoyl)amino]-1,3-thiazole-5-carboxamide in animal models of autoimmune disorders and cancer.
3. Further studies are needed to evaluate the safety profile of N,N,4-trimethyl-2-[(2-methyl-3-furoyl)amino]-1,3-thiazole-5-carboxamide in preclinical and clinical trials.
4. Studies are needed to evaluate the potential of N,N,4-trimethyl-2-[(2-methyl-3-furoyl)amino]-1,3-thiazole-5-carboxamide in combination with other therapies for the treatment of autoimmune disorders and cancer.
5. Further studies are needed to evaluate the potential of N,N,4-trimethyl-2-[(2-methyl-3-furoyl)amino]-1,3-thiazole-5-carboxamide in other diseases, such as inflammatory bowel disease and multiple sclerosis.

Synthesis Methods

The synthesis of N,N,4-trimethyl-2-[(2-methyl-3-furoyl)amino]-1,3-thiazole-5-carboxamide involves several steps, including the reaction of 2-methyl-3-furoic acid with thionyl chloride to form 2-chloro-3-methylfuran, which is then treated with potassium thiocyanate to form 2-methyl-3-furoyl isothiocyanate. This intermediate is then reacted with N,N,4-trimethyl-1,3-thiazol-5-amine to form N,N,4-trimethyl-2-[(2-methyl-3-furoyl)amino]-1,3-thiazole-5-carboxamide.

Scientific Research Applications

N,N,4-trimethyl-2-[(2-methyl-3-furoyl)amino]-1,3-thiazole-5-carboxamide has been extensively studied for its potential therapeutic applications in various diseases, including autoimmune disorders and cancer. Studies have shown that N,N,4-trimethyl-2-[(2-methyl-3-furoyl)amino]-1,3-thiazole-5-carboxamide exhibits potent inhibitory activity against BTK, ITK, and JAK3, which are involved in signaling pathways that regulate immune cell activation and proliferation. This makes N,N,4-trimethyl-2-[(2-methyl-3-furoyl)amino]-1,3-thiazole-5-carboxamide a promising candidate for the treatment of autoimmune disorders such as rheumatoid arthritis and lupus.
In addition, N,N,4-trimethyl-2-[(2-methyl-3-furoyl)amino]-1,3-thiazole-5-carboxamide has also been studied for its potential anticancer activity. Studies have shown that N,N,4-trimethyl-2-[(2-methyl-3-furoyl)amino]-1,3-thiazole-5-carboxamide exhibits potent inhibitory activity against several cancer cell lines, including lymphoma and leukemia. This makes N,N,4-trimethyl-2-[(2-methyl-3-furoyl)amino]-1,3-thiazole-5-carboxamide a promising candidate for the treatment of various types of cancer.